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Compound of Interest

5-Propargylamino-3'-azidomethyl-
dCTP

Cat. No.: B12426196

Compound Name:

An In-Depth Technical Guide to 5-Propargylamino-3'-azidomethyl-dCTP for Researchers,
Scientists, and Drug Development Professionals

Introduction

5-Propargylamino-3'-azidomethyl-dCTP is a modified deoxycytidine triphosphate that serves
as a critical reagent in the field of molecular biology, particularly in Next-Generation
Sequencing (NGS) and bioconjugation applications. Its unique structure, featuring a
propargylamino group at the 5-position of the cytosine base and an azidomethyl group at the
3'-hydroxyl position of the deoxyribose sugar, imparts functionalities essential for reversible
DNA chain termination and click chemistry reactions. This technical guide provides a
comprehensive overview of the structure, properties, and key applications of 5-
Propargylamino-3'-azidomethyl-dCTP.

Structure and Properties

The chemical structure of 5-Propargylamino-3'-azidomethyl-dCTP is fundamental to its
function. The 3'-azidomethyl group acts as a reversible terminator of DNA polymerase activity,
while the 5-propargylamino group provides a reactive alkyne handle for post-synthetic
modifications via click chemistry.

Chemical Structure:
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Caption: Chemical structure of 5-Propargylamino-3'-azidomethyl-dCTP.

Physicochemical and Spectroscopic Properties

Quantitative data for 5-Propargylamino-3'-azidomethyl-dCTP are summarized in the table

below.
Property Value Reference
Molecular Formula C13H20N7013P3 (free acid) [1]
Molecular Weight 575.26 g/mol (free acid) [1]
Purity > 95% (HPLC) [1]
Form Solid [1]
Color White to off-white [1]
Maximum Absorption (Amax) 294 nm (in Tris-HCI, pH 7.5) [1]
o o 9.3 L mmol~t cm~1 (in Tris-HCI,
Molar Extinction Coefficient (g) [1]
pH 7.5)
Storage Conditions -20°C [1]
) 12 months from date of
Shelf Life _ [1]
delivery
Key Applications

The primary applications of 5-Propargylamino-3'-azidomethyl-dCTP stem from its roles as a
reversible terminator in DNA sequencing and as a versatile component in bio-orthogonal
chemistry.

Reversible Terminator in Next-Generation Sequencing
(NGS)

5-Propargylamino-3'-azidomethyl-dCTP is a key component in some NGS platforms that
utilize the sequencing-by-synthesis (SBS) method.[2] The 3'-O-azidomethyl group acts as a
protecting group, which, upon incorporation into a growing DNA strand by a DNA polymerase,
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prevents further extension of the chain.[2] This temporary termination allows for the precise
determination of the incorporated nucleotide. Following incorporation and signal detection, the
3'-0O-azidomethyl group can be chemically cleaved, typically using a mild reducing agent like
Tris(2-carboxyethyl)phosphine (TCEP), to regenerate a free 3'-hydroxyl group.[2] This allows
the sequencing reaction to proceed to the next base.
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Next-Generation Sequencing Workflow with Reversible Terminators

DNA Template with Primer

Detect Incorporated Nucleotide
(e.g., via fluorescence)

Repeat for each base

[Initiate Next Cycle]

Click to download full resolution via product page

Caption: Workflow of sequencing-by-synthesis using 3'-O-azidomethyl reversible terminators.
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Click Chemistry and Bioconjugation

The 5-propargylamino group contains a terminal alkyne, which serves as a reactive handle for
“click chemistry" reactions. Specifically, it can undergo copper(l)-catalyzed azide-alkyne
cycloaddition (CUAAC) with azide-containing molecules or strain-promoted alkyne-azide
cycloaddition (SPAAC) with molecules containing strained cyclooctynes (e.g., DBCO or BCN).
[3][4] This allows for the efficient and specific labeling of DNA containing this modified
nucleotide with a wide range of molecules, including fluorophores, biotin, or other reporter
groups, for various downstream applications in diagnostics and molecular imaging.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.medchemexpress.com/5-propargylamino-3-azidomethyl-dctp.html
https://www.medchemexpress.com/5-propargylamino-3-azidomethyl-dctp-tea.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12426196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click Chemistry Applications of 5-Propargylamino-3'-azidomethyl-dCTP

Azide-containing Molecule 5-Propargylamino-dCTP DBCO/BCN-containing Molecule
(e.g., Azido-fluorophore) (in DNA) (e.g., DBCO-biotin)
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Conceptual Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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